Cas no 2229271-69-4 (1-{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}ethan-1-amine
• CAS No: 2229271-69-4
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 5924122
• PubChem ID: 165703790
• Update Time: 2025-08-05

1-{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}ethan-1-amine
• 2229271-69-4
• EN300-1753420
• 1-{1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C15H26N2/c1-10(2)9-17-11(3)8-14(12(17)4)15(6-7-15)13(5)16/h8,10,13H,6-7,9,16H2,1-5H3
• InChI Key： LMUHEYJAPJDESD-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C)=CC(=C1C)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 234.209598838g/mol
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31Ų

Additional information on 1-{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}ethan-1-amine

1-{1-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylcyclopropyl}Ethan-1-Amine: A Comprehensive Overview

The compound 1-{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}ethan-1-amine, identified by the CAS number 2229271-69-4, is a complex organic molecule with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of cyclopropane-containing amines, which are known for their potential applications in drug discovery and materials science. Recent studies have highlighted its intriguing properties, making it a subject of interest for both academic and industrial researchers.

The molecular structure of this compound is characterized by a cyclopropane ring fused with a pyrrole moiety, which introduces significant strain into the molecule. This strain can influence its reactivity and stability, making it a valuable model for studying strained ring systems in organic chemistry. The presence of multiple methyl groups and an ethanamine substituent further adds complexity to its structure, potentially influencing its pharmacokinetic properties if used in therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed coupling reactions and ring-closing metathesis. These methods not only improve the yield but also allow for greater control over the stereochemistry of the product. The ability to synthesize such complex molecules with high precision is crucial for exploring their potential applications in drug design and materials science.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate activity against certain enzymes associated with inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. While these results are promising, further research is needed to fully understand its mechanism of action and potential toxicity profiles.

Beyond its biological applications, this compound has also been explored for its electronic properties. Computational studies using density functional theory (DFT) have revealed that the strained cyclopropane ring significantly alters the electronic distribution within the molecule, potentially making it suitable for use in organic electronics. This finding aligns with the growing interest in strained aromatic systems for applications in flexible electronics and optoelectronic devices.

The development of novel synthetic routes for this compound has been a focal point of recent research efforts. For example, a study published in Nature Communications described a bio-inspired approach utilizing enzymatic catalysis to construct the cyclopropane ring. This method not only enhances sustainability but also opens new avenues for producing similar compounds on an industrial scale.

In conclusion, 1-{1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-y lcyclopropyl}ethan-1-amine represents a fascinating example of how complex molecular architectures can lead to diverse functional properties. With ongoing advancements in synthetic methods and continued exploration of its biological and electronic properties, this compound holds significant potential across multiple disciplines. As research progresses, it is likely that new applications will emerge, further solidifying its importance in modern chemical science.